BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety and
Handling of Hexyl Isobutyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for hexyl
isobutyrate, a common flavoring and fragrance ingredient. The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of its properties and
associated hazards, enabling its safe use in research and development settings.

Chemical and Physical Properties

Hexyl isobutyrate, also known as hexyl 2-methylpropanoate, is a combustible liquid with a
characteristic fruity odor.[1][2] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value Reference
CAS Number 2349-07-7 [31[4][5]
Molecular Formula C10H2002 [11[2][3][4]
Molecular Weight 172.26 g/mol [31[4]
Appearance Colorless liquid [6]

Boiling Point 198 - 200 °C [6]

Flash Point 157.0 °F (69.4 °C) Closed Cup  [7]

Density 0.86 g/cm3 at 25 °C (4]

Vapor Pressure 0.413 mmHg at 25°C

Solubility Immiscible with water [41[7]

Hazard Identification and Classification

Hexyl isobutyrate is classified as a combustible liquid (Category 4).[1][4][5] While it is not
classified for most other acute or chronic hazards, some sources indicate it may cause mild
skin and eye irritation and could be harmful if swallowed.[1][4][7] It is important to note that it is
not considered a carcinogen by IARC, ACGIH, or NTP.

GHS Hazard Statements:
e H227: Combustible liquid.[4]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[4][5][7]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][7]

e P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.
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e P403 + P235: Store in a well-ventilated place. Keep cool.[4]

e P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4][7]

Toxicological Data

The available toxicological data for hexyl isobutyrate, primarily from animal studies, are

summarized in Table 2. It is important to note that detailed experimental protocols for these

studies are not typically provided in standard safety data sheets. The data indicates a low order

of acute toxicity.

Route of . Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Details of
toxic effects
LD50 (Lethal
not reported
Dose, 50% Oral Rat > 5 g/kg [4]
] other than
kill)
lethal dose
value.
Details of
Dermal toxic effects
LD50 (Lethal o )
(Administratio _ not reported
Dose, 50% Rabbit > 5 g/kg [4]
il n onto the other than
[
skin) lethal dose
value.
Dermal
Standard (Administratio ) - Mild skin
] Rabbit Not specified S [4107]
Draize test n onto the irritation.
skin)

Data from a read-across analog, also hexyl isobutyrate (CAS # 2349-07-7), suggests that it is

not expected to be genotoxic.[8]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of hexyl
isobutyrate and ensuring a safe working environment.

Handling:

Handle in a well-ventilated place.[3]

» Avoid breathing vapors or mist.[3][4]

e Avoid contact with skin and eyes.[3][4]

o Wear suitable protective clothing, gloves, and eye/face protection.[3][4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]
o Take measures to prevent the buildup of electrostatic charge.[4]

 All equipment used when handling the product must be grounded.[4]

Wash hands thoroughly after handling.[4]

Storage:

o Store in a cool, dry, and well-ventilated place.[1][3][4]
o Keep the container tightly closed.[1][3]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.

o Store apart from incompatible materials such as strong oxidizing agents.[1][3][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling hexyl isobutyrate to
minimize exposure risk.
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Protection Type Specifications Reference

Tightly fitting safety goggles
) with side-shields conforming to
Eye/Face Protection [31[4]
EN 166 (EU) or NIOSH (US)

approved standards.

Wear fire/flame resistant and
impervious clothing. Handle

Skin Protection with chemical-resistant gloves [3114]
that have been inspected prior

to use.

If exposure limits are exceeded
Respiratory Protection or irritation is experienced, use  [3]

a full-face respirator.

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[11(31[4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with
soap and plenty of water.
Consult a doctor if irritation

develops and persists.

[11(31[4]

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[1]3]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[1]3]

Fire Fighting Measures

Hexyl isobutyrate is a combustible liquid and requires appropriate fire-fighting measures.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][3]

o Specific Hazards: Emits toxic fumes of carbon oxides under fire conditions.[1] Vapors can

accumulate in low areas and may form explosive concentrations.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing for firefighting if necessary.[1][3][4]

o Further Information: Use water spray to cool unopened containers.[4]
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Accidental Release Measures

In the case of a spill or accidental release, the following procedures should be followed:

o Personal Precautions: Use personal protective equipment.[1][3] Avoid breathing vapors, mist,
or gas.[1][3] Ensure adequate ventilation.[1][3] Remove all sources of ignition.[1][3] Evacuate
personnel to safe areas.[3]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not
let the chemical enter drains, sewers, or waterways.[1][3]

e Methods for Containment and Cleaning Up: Contain spillage. Absorb with inert material such
as sand, earth, or vermiculite.[1][4][7] Collect and place in a suitable, closed container for
disposal.[1][3] Use spark-proof tools and explosion-proof equipment.[3]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of
hexyl isobutyrate.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
http://www.mu-intel.com/upload/msds/20180320221722.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2018/07/HexylIsobutyrateSDS.pdf
https://www.chemicalbull.com/images/product/MSDS-1764285303.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.chemicalbook.com/msds/hexyl-isobutyrate.pdf
https://www.benchchem.com/product/b1584823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Handling Workflow

Start Handling
Hexyl Isobutyrate

Assess Hazards
(Combustible Liquid, Irritant)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Ensure Adequate
Ventilation

:

Handle with Care
(Avoid contact, inhalation)

l

Store Properly
(Cool, dry, well-ventilated,
tightly sealed)

End Handling

Click to download full resolution via product page

Caption: General workflow for safely handling hexyl isobutyrate.
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First Aid Decision Tree

Inhaled /Skin
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Y

/
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;
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Ingestion

\

Move to Fresh Air

Remove Contaminated
Clothing

Rinse Eyes with Water
for 15 minutes

Rinse Mouth with Water

/

l

l

'

Give Artificial Respiration
if not breathing

Wash with Soap & Water

Seek Medical Attention

Do NOT Induce Vomiting

l

l

Seek Medical Attention

Seek Medical Attention
if irritation persists

l

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure.
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Fire Emergency Response Plan

Fire Involving
Hexyl Isobutyrate

Small Fire Large Fire

Extinguish with:
Dry Chemical, CO2, Evacuate Area
Alcohol-Resistant Foam

Call Emergency
Services

:

Wear SCBA & Full
Protective Gear

Fight Fire from a

Safe Distance

Cool Unopened
Containers with Water

Click to download full resolution via product page

Caption: Emergency response plan for a fire involving hexyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Hexyl Isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584823#hexyl-isobutyrate-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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